Cas no 2580220-82-0 (2-{(benzyloxy)carbonylamino}-3-methoxy-6-methylbenzoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-methoxy-6-methylbenzoic acid
• CAS No: 2580220-82-0
• MF: C₁₇H₁₇NO₅
• MW: 315.320585012436
• CID: 5660997
• PubChem ID: 165894638
• Update Time: 2025-06-08

2-{(benzyloxy)carbonylamino}-3-methoxy-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-3-methoxy-6-methylbenzoic acid
• 2580220-82-0
• EN300-27722767
• 2-{(benzyloxy)carbonylamino}-3-methoxy-6-methylbenzoic acid

• Inchi： 1S/C17H17NO5/c1-11-8-9-13(22-2)15(14(11)16(19)20)18-17(21)23-10-12-6-4-3-5-7-12/h3-9H,10H2,1-2H3,(H,18,21)(H,19,20)
• InChI Key： CWQRFEXGTWNGMZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C)C(C(=O)O)=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 315.11067264g/mol
• Monoisotopic Mass: 315.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-methoxy-6-methylbenzoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-3-methoxy-6-methylbenzoic acid (CAS No. 2580220-82-0)

2-{(benzyloxy)carbonylamino}-3-methoxy-6-methylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2580220-82-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a benzyloxy carbonyl group and a methyl substituent at the 6-position, contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The benzyloxy carbonylamino moiety in the molecular structure of this compound plays a crucial role in its functionality. This group is commonly employed in peptide coupling reactions as an protecting group for amino acids, enhancing the stability and purity of peptide chains during synthesis. Additionally, the 3-methoxy substituent introduces electronic and steric effects that can influence the molecule's interactions with biological targets, such as enzymes and receptors. The combination of these structural elements makes 2-{(benzyloxy)carbonylamino}-3-methoxy-6-methylbenzoic acid a promising candidate for investigating novel pharmacophores in drug discovery.

In recent years, there has been growing interest in benzoic acid derivatives due to their reported pharmacological activities. Studies have demonstrated that many benzoic acid-based compounds exhibit anti-inflammatory, antimicrobial, and antioxidant properties. For instance, modifications at the aromatic ring can modulate the binding affinity and selectivity of these molecules towards specific biological targets. The presence of both methyl and methoxy groups in 2-{(benzyloxy)carbonylamino}-3-methoxy-6-methylbenzoic acid may enhance its ability to interact with biological systems, potentially leading to novel therapeutic effects.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The benzyloxy carbonyl group not only serves as a protective moiety but also allows for further derivatization into more complex structures. This flexibility is particularly useful in medicinal chemistry, where subtle changes in molecular architecture can significantly alter biological activity. Researchers have been exploring such derivatives as inhibitors or modulators of key enzymes involved in metabolic pathways, cancer signaling, and neurodegenerative diseases.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify compounds with high binding affinity to target proteins. In this context, 2-{(benzyloxy)carbonylamino}-3-methoxy-6-methylbenzoic acid has shown promise as a lead compound due to its structural features that align well with known pharmacophores. These studies suggest that further optimization could yield potent inhibitors with therapeutic relevance.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the benzyloxy carbonyl group typically involves benzyl chloroformate or benzyl carbonate as reagents, while the methoxy group can be incorporated via nucleophilic substitution or metal-catalyzed cross-coupling reactions. The synthesis also requires careful consideration of protecting group strategies to ensure regioselectivity and high yields.

In conclusion, 2-{(benzyloxy)carbonylamino}-3-methoxy-6-methylbenzoic acid (CAS No. 2580220-82-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its applications span across drug discovery, peptide synthesis, and molecular probes for studying biological pathways. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a crucial role in developing next-generation treatments for various diseases.